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Cat. No.: B1253210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15-Deoxyspergualin (15-DSG, Gusperimus) is a potent immunosuppressive agent that has

garnered significant interest for its potential in treating autoimmune diseases and preventing

organ transplant rejection.[1] Its mechanism of action involves the inhibition of T-cell maturation

and proliferation, as well as the modulation of antigen-presenting cells.[1] However, early

synthetic routes to 15-DSG were often lengthy, inefficient, and produced chemically unstable

compounds, hindering further research and development. This document provides an overview

of improved synthetic methodologies that address these challenges, offering higher yields,

greater efficiency, and access to more stable and potent analogs. Detailed protocols for key

synthetic strategies are provided, along with a summary of relevant quantitative data.

Immunosuppressive Mechanism of Action
15-Deoxyspergualin exerts its immunosuppressive effects through a multifaceted mechanism.

A primary target is the heat shock cognate protein 70 (Hsc70), a molecular chaperone. By

binding to Hsc70, 15-DSG is thought to interfere with the proper folding and trafficking of

proteins essential for immune cell function. This interaction can disrupt downstream signaling

pathways, including the NF-κB pathway, which is crucial for the expression of pro-inflammatory

cytokines.[1] The ultimate outcome is an arrest of the cell cycle in activated T-cells, preventing

their clonal expansion and differentiation into effector cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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deoxyspergualin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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